Cas no 139745-27-0 (Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester)
139745-27-0 structure
Product Name:Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester
CAS No:139745-27-0
MF:C21H42O4
MW:358.555787563324
CID:1280277
Update Time:2024-08-04
Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester
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- Inchi: 1S/C21H42O4/c1-3-5-6-7-8-9-10-11-12-13-14-15-17-24-19-20(18-22)25-21(23)16-4-2/h20,22H,3-19H2,1-2H3
- InChI Key: AXPIZKSQBQCUEU-UHFFFAOYSA-N
- SMILES: C(OC(CO)COCCCCCCCCCCCCCC)(=O)CCC
Computed Properties
- Exact Mass: 358.30846
Experimental Properties
- Density: 0.936±0.06 g/cm3(Predicted)
- Boiling Point: 458.3±25.0 °C(Predicted)
- PSA: 55.76
- pka: 13.84±0.10(Predicted)
Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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